Cas no 656233-53-3 (Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-)

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- structure

656233-53-3 structure

Product Name:Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-

CAS No:656233-53-3

MF:C₂₃H₁₉O₃P

MW:374.368927240372

CID:499570

PubChem ID:11660770

Update Time:2025-04-19

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- Chemical and Physical Properties

Names and Identifiers

- Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)-
- (R)-ShiP
- Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]phosphite
- Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]-phosphite,(11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1′,7′-fg][1,3,2]dioxaphosphocin-5-phenoxy
- AKOS015950895
- CS-0037008
- CS-0062448
- Phenyl-[(R)-1,1'-spirobiindane-7,7'-diyl]-phosphite((R)-ShiP)
- 12-phenoxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine
- (11aR)-10,11,12,13-Tetrahydro-5-phenoxy-diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin
- (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
- (11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
- Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]-phosphite, (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1
- Phenyl-[(S)-1,1-spirobiindane-7,7-diyl]-phosphite, (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de
- 1119754-16-3
- MFCD08459341
- I,7
- SCHEMBL14929540
- I-fg][1,3,2]dioxaphosphocin-5-phenoxy
- 656233-53-3
- AKOS025295602
- Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin, 10,11,12,13-tetrahydro-5-phenoxy-
- 885701-71-3
- 10,11,12,13-Tetrahydro-5-phenoxydiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin
- Phenyl-[(R)-1,1-spirobiindane-7,7-diyl]-phosphite,(11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy
- Inchi： 1S/C23H19O3P/c1-2-8-18(9-3-1)24-27-25-19-10-4-6-16-12-14-23(21(16)19)15-13-17-7-5-11-20(26-27)22(17)23/h1-11H,12-15H2
- InChI Key： JVANYVSBBJFGMW-UHFFFAOYSA-N
- SMILES： P1(OC2C=CC=CC=2)OC2=CC=CC3CCC4(C=32)C2=C(C=CC=C2CC4)O1

Computed Properties

Exact Mass: 374.10700
Monoisotopic Mass: 374.10718146g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 510
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 6.5
Topological Polar Surface Area: 27.7Å²

Experimental Properties

Color/Form: Not available
Melting Point: 104-106°C
PSA: 41.28000
LogP: 5.94220
Solubility: Not available
Sensitiveness: moisture sensitive
Specific Rotation: +216° (c 0.5, CH2Cl2)

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- Security Information

Hazard Category Code： 22
Hazardous Material Identification：

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin,10,11,12,13-tetrahydro-5-phenoxy-, (11aR)- Pricemore >>

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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	RB-L002-1-100mg	(R)-ShiP	656233-53-3	98%,99%ee	100mg	¥1050.0	2024-07-19
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-5156-100mg	(11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-phenoxy,min.98%(R)-ShiP	656233-53-3	min.98%(R)-ShiP	100mg	1482CNY	2021-05-08
eNovation Chemicals LLC	Y1255726-50mg	12-phenoxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine	656233-53-3	97%	50mg	$160	2024-06-06
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